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Compound of Interest

Compound Name: 3-Ethyl-1-methylpiperazin-2-one

CAS No.: 1214796-54-9

Cat. No.: B2970259

Get Quote

The piperazine ring is a privileged scaffold in medicinal chemistry, integral to the structure of

numerous blockbuster drugs.[3] Its six-membered ring containing two nitrogen atoms at

positions 1 and 4 imparts favorable physicochemical properties, such as improved aqueous

solubility and bioavailability, by serving as hydrogen bond acceptors or donors.[3] The

modification of this core into a piperazin-2-one structure introduces a lactam functionality, which

provides a rigid, stereochemically defined framework. This rigidity can be crucial for precise

orientation of substituents and optimal interaction with biological targets.[1]

Piperazin-2-one derivatives are valuable intermediates and building blocks for creating

complex, pharmacologically active molecules.[1][4] They have been investigated for a wide

range of therapeutic applications, including antiviral and neurotransmitter receptor modulation.

[4][5] 3-Ethyl-1-methylpiperazin-2-one represents a specific, substituted version of this

important heterocyclic system. The ethyl group at the 3-position and the methyl group at the 1-

position offer distinct vectors for exploring chemical space, potentially influencing target

binding, selectivity, and pharmacokinetic profiles.
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While a dedicated CAS (Chemical Abstracts Service) number for 3-Ethyl-1-methylpiperazin-2-
one is not prominently available, the parent compound, 3-Ethyl-piperazin-2-one, is registered

under CAS Number 90485-52-2.[6][7] The properties of this parent compound, alongside

computational predictions for the N-methylated derivative, provide a strong basis for

experimental design.

Property
Value (3-Ethyl-
piperazin-2-one)

Predicted Value (3-
Ethyl-1-
methylpiperazin-2-
one)

Source

Molecular Formula C6H12N2O C7H14N2O [6]

Molecular Weight 128.17 g/mol 142.20 g/mol [6]

Boiling Point 296.6°C at 760 mmHg Not Available [6]

Density 0.966 g/cm³ Not Available [6]

XLogP3 -0.2 0.0 [6][8]

Hydrogen Bond Donor

Count
2 1 [6][8]

Hydrogen Bond

Acceptor Count
2 2 [6][8]

Topological Polar

Surface Area
41.1 Å² 32.1 Å² [6][8]

Synthesis and Mechanistic Insights
A definitive, published synthesis for 3-Ethyl-1-methylpiperazin-2-one is not readily available.

However, a robust synthetic route can be proposed based on established methodologies for N-

alkylation of piperazines and piperazinones. The most direct approach involves the selective N-

methylation of the more nucleophilic secondary amine of the 3-Ethyl-piperazin-2-one precursor.
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The proposed synthesis begins with the readily available 3-Ethyl-piperazin-2-one. The key

transformation is the methylation of the nitrogen at the 1-position. A standard method for this is

reductive amination.

Mechanism Rationale: Direct alkylation with an agent like methyl iodide could lead to over-

alkylation or reaction at the less hindered N4 position. Reductive amination offers a controlled,

high-yield alternative. It involves the formation of an intermediate iminium ion upon reaction

with formaldehyde, which is then reduced in situ by a hydride source like sodium

triacetoxyborohydride. This reagent is preferred for its mildness and selectivity for reducing

iminium ions over carbonyls.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2970259?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Reductive Amination

Step 2: Purification
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Caption: Proposed synthetic workflow for 3-Ethyl-1-methylpiperazin-2-one.

Experimental Protocol: Synthesis
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Objective: To synthesize 3-Ethyl-1-methylpiperazin-2-one via reductive amination of 3-Ethyl-

piperazin-2-one.

Materials:

3-Ethyl-piperazin-2-one (1.0 eq)

Formaldehyde (37% solution in water, 1.2 eq)

Sodium triacetoxyborohydride (1.5 eq)

Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Silica gel for column chromatography

Eluent: Ethyl acetate/Methanol (e.g., 95:5 v/v)

Procedure:

Reaction Setup: Dissolve 3-Ethyl-piperazin-2-one (1.0 eq) in dichloromethane (DCM) in a

round-bottom flask equipped with a magnetic stirrer.

Iminium Formation: Add formaldehyde solution (1.2 eq) to the flask and stir the mixture at

room temperature for 1 hour.

Reduction: Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture

over 15 minutes. Causality Note: Portion-wise addition controls the reaction rate and any

potential exotherm.

Reaction Monitoring: Allow the reaction to stir at room temperature overnight. Monitor the

reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC) until the starting material is consumed.
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Work-up: Quench the reaction by slowly adding a saturated sodium bicarbonate solution.

Separate the organic layer. Extract the aqueous layer with DCM (2x).

Isolation: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure to yield the crude product.

Purification: Purify the crude residue by silica gel column chromatography using an ethyl

acetate/methanol gradient to afford the pure 3-Ethyl-1-methylpiperazin-2-one.

Analytical Characterization
A multi-technique approach is essential for the unambiguous structural confirmation and purity

assessment of the synthesized compound. This self-validating workflow ensures the identity

and quality of the final product.

Purified Sample

HPLC Analysis

Mass Spectrometry

NMR Spectroscopy
(1H, 13C)

Purity > 98%?

Correct Mass & Structure?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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